Cas no 1806875-87-5 (2-Cyano-3-(difluoromethyl)-6-fluoropyridine-5-sulfonyl chloride)

• Product Name: 2-Cyano-3-(difluoromethyl)-6-fluoropyridine-5-sulfonyl chloride
• CAS No: 1806875-87-5
• MF: C₇H₂ClF₃N₂O₂S
• MW: 270.616189479828
• CID: 4807320
• Update Time: 2025-08-04

2-Cyano-3-(difluoromethyl)-6-fluoropyridine-5-sulfonyl chloride Chemical and Physical Properties

Names and Identifiers

• 2-Cyano-3-(difluoromethyl)-6-fluoropyridine-5-sulfonyl chloride

• Inchi： 1S/C7H2ClF3N2O2S/c8-16(14,15)5-1-3(6(9)10)4(2-12)13-7(5)11/h1,6H
• InChI Key： JIPVLLACRRELKP-UHFFFAOYSA-N
• SMILES： ClS(C1=C(N=C(C#N)C(C(F)F)=C1)F)(=O)=O

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 16
• Rotatable Bond Count: 2
• Complexity: 402
• XLogP3: 2
• Topological Polar Surface Area: 79.2

Additional information on 2-Cyano-3-(difluoromethyl)-6-fluoropyridine-5-sulfonyl chloride

Introduction to 2-Cyano-3-(difluoromethyl)-6-fluoropyridine-5-sulfonyl Chloride (CAS No. 1806875-87-5)

2-Cyano-3-(difluoromethyl)-6-fluoropyridine-5-sulfonyl chloride, with the CAS number 1806875-87-5, is a highly specialized organic compound that has garnered significant attention in the fields of chemical synthesis and materials science. This compound is characterized by its unique structure, which includes a pyridine ring substituted with cyano, difluoromethyl, and fluoro groups, along with a sulfonyl chloride moiety. Its structure not only imparts distinctive chemical properties but also positions it as a valuable intermediate in the synthesis of various bioactive compounds and advanced materials.

The molecular formula of this compound is C₉H₄F₃NClO₂S, and its molecular weight is approximately 299 g/mol. The presence of multiple electronegative substituents, such as fluorine atoms and the cyano group, significantly influences its electronic properties, making it a promising candidate for applications in pharmaceuticals, agrochemicals, and specialty chemicals.

In recent years, researchers have focused on leveraging the reactivity of the sulfonyl chloride group in this compound for the development of novel sulfonamide derivatives. These derivatives have shown potential as inhibitors of various enzymes, including kinases and proteases, which are critical targets in drug discovery for diseases such as cancer and inflammatory disorders.

The synthesis of 2-Cyano-3-(difluoromethyl)-6-fluoropyridine-5-sulfonyl chloride typically involves multi-step processes that require precise control over reaction conditions to ensure high yields and purity. Recent advancements in catalytic methods and green chemistry have enabled more efficient and environmentally friendly routes for its production.

In terms of applications, this compound has been extensively studied for its role in agrochemicals, particularly as a precursor for fungicides and herbicides. Its ability to withstand harsh environmental conditions while maintaining efficacy makes it an attractive option for agricultural use.

The unique combination of substituents on the pyridine ring also confers photostability and thermal stability to the compound, which are desirable properties for materials used in optoelectronic devices and advanced coatings.

Recent studies have highlighted the potential of this compound in medicinal chemistry, where it serves as a versatile building block for constructing complex molecular architectures with tailored biological activities.

In conclusion, 2-Cyano-3-(difluoromethyl)-6-fluoropyridine-5-sulfonyl chloride (CAS No. 1806875-87-5) stands out as a key intermediate with diverse applications across multiple disciplines. Its continued exploration in research settings promises to unlock new possibilities in drug development, agricultural chemicals, and advanced materials science.